Cas no 1400683-05-7 (7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile)

• Product Name: 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile
• CAS No: 1400683-05-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 4827184
• Update Time: 2025-06-15

7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-HYDROXY-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE-3-CARBONITRILE
• 7-hydroxy-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile
• 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile

• Inchi： 1S/C9H8N2O/c10-4-6-3-7-1-2-8(12)9(7)11-5-6/h3,5,8,12H,1-2H2
• InChI Key： NCMYFVPRGVHPDH-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC(C#N)=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 0.1
• Topological Polar Surface Area: 56.9

Additional information on 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile

Professional Introduction to 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile (CAS No. 1400683-05-7)

7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1400683-05-7, belongs to the pyridine class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and pharmacological potential. The presence of both hydroxyl and nitrile functional groups in its molecular framework endows it with unique chemical properties and reactivity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile features a fused cyclopentane ring with a pyridine moiety, creating a rigid bicyclic system. This structural motif is reminiscent of several bioactive natural products and pharmaceutical agents, suggesting potential interactions with biological targets such as enzymes and receptors. The hydroxyl group at the 7-position and the nitrile group at the 3-position are key functional elements that influence the compound's solubility, stability, and metabolic fate. These features make it an intriguing subject for synthetic modifications aimed at optimizing its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic applications. Among these, pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. The 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile molecule has been investigated for its potential role in various pharmacological pathways. For instance, its structural similarity to known bioactive agents has prompted investigations into its effects on enzyme inhibition and receptor binding. Preliminary studies suggest that this compound may exhibit properties relevant to anti-inflammatory, antimicrobial, and anticancer therapies.

The synthesis of 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile represents a challenging yet rewarding endeavor for organic chemists. The construction of the fused cyclopentane-pyridine ring system requires careful selection of synthetic strategies to ensure high yield and purity. Advances in catalytic methods and transition-metal-mediated reactions have facilitated more efficient routes to complex heterocycles like this one. Additionally, computational chemistry approaches have been employed to predict optimal reaction conditions and assess the compound's electronic properties.

The biological evaluation of 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile has revealed intriguing findings that warrant further investigation. In vitro studies have demonstrated its interaction with several key biological targets, including cytochrome P450 enzymes and nuclear receptors. These interactions are mediated by the compound's ability to bind to specific amino acid residues within the active sites of these proteins. Furthermore, the presence of both hydroxyl and nitrile groups allows for diverse metabolic pathways, which could influence its bioavailability and therapeutic efficacy.

Recent advancements in drug discovery technologies have enabled high-throughput screening (HTS) of large libraries of compounds for biological activity. 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile has been incorporated into such libraries to identify novel leads for therapeutic development. The compound's unique structural features make it a valuable asset in these screens, where it may uncover new mechanisms of action or serve as a scaffold for derivative design. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into meaningful clinical applications.

The potential applications of 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemicals, where heterocyclic compounds play crucial roles in developing novel materials with enhanced properties. For example, derivatives of this compound could be explored as ligands for metal complexes used in catalysis or as intermediates in the synthesis of advanced polymers.

In conclusion, 7-Hydroxy-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile (CAS No. 1400683-05-7) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities makes it a compelling candidate for further study. As our understanding of molecular interactions continues to evolve, this compound will likely contribute to the development of novel therapeutics that address unmet medical needs.